![molecular formula C16H34N2O2S B6270642 1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea CAS No. 2622076-29-1](/img/no-structure.png)
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea
Overview
Description
1-tert-Butyl-3-[(11-sulfanylundecyl)oxy]urea (1-tBU) is an organic compound belonging to the class of urea derivatives. It is a white solid that is insoluble in water and soluble in organic solvents. 1-tBU has been widely studied for its potential applications in areas such as organic synthesis, drug discovery, and material science. This compound has been found to have numerous advantageous properties, including a high level of stability, low toxicity, and low cost.
Scientific Research Applications
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of various compounds, such as 1-sulfanylalkyl-3-hydroxyureas and 1-sulfanylalkyl-3-aminooxazoles. It has also been used as a ligand in the synthesis of metal complexes, and as a catalyst in the synthesis of polymers. Additionally, 1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea has been used as a model compound in the study of the mechanism of action of urea-based drugs.
Mechanism of Action
The mechanism of action of 1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea is not fully understood. However, it is believed to act as a proton donor in the presence of a base catalyst, such as sodium hydroxide, which results in the formation of a urea bond. The urea bond is then further stabilized by hydrogen bonding. This leads to the formation of a stable product, which can then be used for various scientific research applications.
Biochemical and Physiological Effects
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea has been found to be relatively non-toxic and is not known to have any significant biochemical or physiological effects. It has been found to be stable under normal conditions and is not known to be metabolized by the body.
Advantages and Limitations for Lab Experiments
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea has several advantages for use in laboratory experiments. It is relatively stable and non-toxic, making it safe to handle and store. Additionally, it is inexpensive and readily available. However, it can be difficult to purify and has limited solubility in water, making it difficult to use in aqueous solutions.
Future Directions
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea has potential for use in a variety of scientific research applications, including organic synthesis, drug discovery, and material science. Additionally, further research could be conducted to investigate its potential use as a catalyst in the synthesis of polymers. Additionally, further research could be conducted to investigate its potential use as a ligand in the synthesis of metal complexes. Finally, further research could be conducted to further elucidate its mechanism of action and to investigate its potential biochemical and physiological effects.
Synthesis Methods
1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea can be synthesized through the reaction of tert-butyl isocyanate with 11-sulfanylundecyl alcohol in the presence of a base catalyst such as sodium hydroxide. The reaction is carried out at a temperature of 80-90°C for a period of 2-3 hours. The product is then isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-3-[(11-sulfanylundecyl)oxy]urea involves the reaction of tert-butyl isocyanate with 11-mercapto-1-undecanol in the presence of a base to form the intermediate tert-butyl carbamate. This intermediate is then reacted with hydrogen sulfide to form the desired product.", "Starting Materials": [ "tert-butyl isocyanate", "11-mercapto-1-undecanol", "base", "hydrogen sulfide" ], "Reaction": [ "Step 1: Add tert-butyl isocyanate to a reaction flask", "Step 2: Add 11-mercapto-1-undecanol and base to the reaction flask", "Step 3: Stir the reaction mixture at room temperature for several hours", "Step 4: Add hydrogen sulfide to the reaction mixture", "Step 5: Stir the reaction mixture at room temperature for several more hours", "Step 6: Isolate the product by filtration or extraction" ] } | |
CAS RN |
2622076-29-1 |
Molecular Formula |
C16H34N2O2S |
Molecular Weight |
318.5 |
Purity |
91 |
Origin of Product |
United States |
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